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CAS No.: 536-66-3
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Compound Focus: 4-lsopropylbenzoic Acid

Get Quote

Chemical Identity and Basic Information

The following table summarizes the confirmed identifiers and basic chemical data for 4-isopropylbenzoic

acid from biochemical databases.

Property

Details

Common Name

Synonymous Names

KEGG Compound ID

CAS Registry Number

Chemical Formula

Average Molecular
Weight

Canonical SMILES

4-1sopropylbenzoic acid [1] [2]

Cumic acid, p-cumic acid, Cuminic acid, p-Isopropylbenzoic acid [1] [3]

[2]

C06578 [4] [3]
536-66-3 [1] [4] [3]
C10H120> [1] [4] [2]

164.20 g/mol [1] [3] [2]

CC(C)C1=CC=C(C=C1)C(0)=0 [1] [2]
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Classification

Details

Aromatic Monoterpenoid [1] [2]

Experimental & Predicted Physicochemical Properties

The experimental and predicted physicochemical data for the compound are summarized in the table below.

Property Value Type (Experimental/Predicted) Source
Melting Point 117 -118°C Experimental [1]
Melting Point 117 - 120 °C (lit.) Experimental [5]

Water Solubility

Water Solubility

LogP

LogP

pKa (Strongest Acidic)

pKa

Density

Boiling Point

Flash Point

0.15 mg/mL at 25 °C

0.28 g/L

3.40

2.86

4.23

4.36 (25°)

1.1+0.1 g/cm3

271.8+19.0 °C at 760 mmHg

128.1+16.2 °C

Reported Biological Activities

Experimental

Predicted

Experimental

Predicted

Predicted

Experimental

Experimental

Predicted

Predicted

[1]

[1] [2]

[1] [2]

[1] [2]

[1] [2]

[2]

[5]

[5]

[5]

The search results indicate specific biological activities for 4-isopropylbenzoic acid, though detailed

experimental protocols are not fully elaborated.
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e Antifungal Activity: The compound is isolated from the stem bark of Bridelia retusa and exhibits
antifungal activities [3] [5].

¢ Tyrosinase Inhibition: It acts as a reversible and uncompetitive inhibitor of mushroom tyrosinase.
In one cited study, inhibitors were evaluated by measuring their IC50 values, which is the
concentration required for 50% inhibition of enzyme activity [5].

Research Workflow for Metabolic Pathways

The diagram below outlines a suggested workflow for investigating the metabolic pathways of a compound

like 4-isopropylbenzoic acid.
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1. Confirm Basic Identifiers
(CAS, KEGG ID, Formula)

2. Check Major Databases
(KEGG, MetaCyc, HMDB)

[3. Analyze Search Results)

4. Pathway Found?

5. Investigate Related/General Pathways 6. Search Scientific Literature

7. Conduct Experimental Validation
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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